Cas no 1805631-98-4 (2-Chloro-4-phenyl-5-(trifluoromethyl)pyridine)

• Product Name: 2-Chloro-4-phenyl-5-(trifluoromethyl)pyridine
• CAS No: 1805631-98-4
• MF: C₁₂H₇ClF₃N
• MW: 257.638892412186
• CID: 4903276
• Update Time: 2025-07-21

2-Chloro-4-phenyl-5-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-4-phenyl-5-(trifluoromethyl)pyridine

• Inchi： 1S/C12H7ClF3N/c13-11-6-9(8-4-2-1-3-5-8)10(7-17-11)12(14,15)16/h1-7H
• InChI Key： NUCJFJKVHPJCJA-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=N1)C(F)(F)F)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 251
• XLogP3: 4.3
• Topological Polar Surface Area: 12.9

Additional information on 2-Chloro-4-phenyl-5-(trifluoromethyl)pyridine

Comprehensive Overview of 2-Chloro-4-phenyl-5-(trifluoromethyl)pyridine (CAS No. 1805631-98-4)

2-Chloro-4-phenyl-5-(trifluoromethyl)pyridine, with the CAS number 1805631-98-4, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyridine family, characterized by its unique substitution pattern featuring a chloro group, a phenyl ring, and a trifluoromethyl group. Its molecular structure makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of novel crop protection agents and pharmaceutical candidates.

The growing interest in 2-Chloro-4-phenyl-5-(trifluoromethyl)pyridine is driven by its potential applications in addressing modern challenges such as drug-resistant pathogens and sustainable agriculture. Researchers are exploring its role in designing next-generation antimicrobial agents and herbicides, aligning with global trends like green chemistry and precision farming. Its trifluoromethyl group enhances metabolic stability, a feature highly sought after in medicinal chemistry.

From a synthetic perspective, CAS 1805631-98-4 is often utilized in cross-coupling reactions and nucleophilic substitutions, owing to the reactivity of its chloro substituent. Recent publications highlight its use in palladium-catalyzed transformations, a hot topic in catalysis research. The compound’s lipophilicity, influenced by the phenyl and trifluoromethyl moieties, also makes it a candidate for central nervous system (CNS) drug development.

Environmental and regulatory considerations are increasingly shaping the demand for 2-Chloro-4-phenyl-5-(trifluoromethyl)pyridine. With stricter REACH compliance and FDA guidelines, manufacturers are optimizing synthetic routes to minimize waste and energy consumption. This aligns with the circular economy paradigm, a frequently searched topic among industrial chemists and sustainability advocates.

Analytical characterization of 1805631-98-4 typically involves advanced techniques like HPLC-MS and NMR spectroscopy, ensuring high purity for research applications. The compound’s spectral data is often shared in open-access journals, reflecting the scientific community’s push for transparency and collaboration.

Market trends indicate rising procurement of 2-Chloro-4-phenyl-5-(trifluoromethyl)pyridine by contract research organizations (CROs) and academic labs. Online queries often focus on its supplier availability, price volatility, and scalable synthesis—key concerns for process chemists. Additionally, forums discuss its potential in cancer therapeutics, linking to popular searches about targeted drug delivery.

In summary, CAS 1805631-98-4 represents a versatile building block at the intersection of drug discovery and agrochemical innovation. Its structural features and adaptability to green synthesis methods position it as a compound of enduring relevance in applied chemistry.